N-(3-methoxypropyl)-2-phenylquinoline-4-carboxamide

• IUPAC Name: N-(3-methoxypropyl)-2-phenylquinoline-4-carboxamide
• InChI: InChI=1S/C20H20N2O2/c1-24-13-7-12-21-20(23)17-14-19(15-8-3-2-4-9-15)22-18-11-6-5-10-16(17)18/h2-6,8-11,14H,7,12-13H2,1H3,(H,21,23)
• InChI Key: SWXBYMZPXUIWRR-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C1=CC(=NC2=CC=CC=C21)C3=CC=CC=C3
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

N-(3-methoxypropyl)-2-phenylquinoline-4-carboxamide is a synthetic organic compound that belongs to the quinoline family

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-methoxypropyl)-2-phenylquinoline-4-carboxamide typically involves the reaction of 2-phenylquinoline-4-carboxylic acid with 3-methoxypropylamine. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process may include optimization of reaction conditions, such as temperature, pressure, and solvent choice, to enhance yield and purity. Additionally, continuous flow reactors and automated systems may be employed to improve efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(3-methoxypropyl)-2-phenylquinoline-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding quinoline N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to yield reduced quinoline derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or neutral medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether or sodium borohydride (NaBH4) in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride (NaH).

Major Products Formed

Oxidation: Quinoline N-oxides.

Reduction: Reduced quinoline derivatives.

Substitution: Substituted quinoline derivatives with various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex quinoline derivatives.

Biology: Investigated for its potential as an antimicrobial and anticancer agent due to its ability to interact with biological targets.

Medicine: Explored for its potential therapeutic applications, including its role as an inhibitor of specific enzymes or receptors.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-(3-methoxypropyl)-2-phenylquinoline-4-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access and preventing the catalytic reaction. Additionally, it may interact with receptors on cell surfaces, modulating signal transduction pathways and affecting cellular responses.

Comparison with Similar Compounds

Similar Compounds

4-amino-N-(3-methoxypropyl)benzenesulfonamide: A compound with similar structural features but different functional groups.

N-(3-methoxypropyl)acrylamide: Another compound with a methoxypropyl group but different core structure.

Isoquinoline derivatives: Compounds with a similar quinoline core but different substituents.

Uniqueness

N-(3-methoxypropyl)-2-phenylquinoline-4-carboxamide is unique due to its specific combination of functional groups and its ability to undergo diverse chemical reactions. Its structural features confer distinct biological activities, making it a valuable compound for various scientific research applications.